Cas no 1070892-04-4 (5-bromo-2-(trifluoromethyl)pyridine-4-carbonitrile)

5-Bromo-2-(trifluoromethyl)pyridine-4-carbonitrile is a versatile heterocyclic compound featuring a bromo substituent, a trifluoromethyl group, and a nitrile functionality on a pyridine scaffold. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients. The bromine atom offers reactivity for cross-coupling reactions, while the electron-withdrawing trifluoromethyl and nitrile groups enhance its utility in nucleophilic substitution and cyclization reactions. This compound exhibits high purity and stability, ensuring consistent performance in synthetic applications. Its well-defined reactivity profile enables precise modifications, making it a preferred choice for researchers in medicinal chemistry and material science.

5-bromo-2-(trifluoromethyl)pyridine-4-carbonitrile structure

1070892-04-4 structure

Product Name:5-bromo-2-(trifluoromethyl)pyridine-4-carbonitrile

CAS No:1070892-04-4

MF:C₇H₂BrF₃N₂

MW:251.003390789032

MDL:MFCD18261445

CID:844779

PubChem ID:56973315

Update Time:2025-10-14

5-bromo-2-(trifluoromethyl)pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-2-(trifluoromethyl)isonicotinonitrile
- 5-bromo-2-(trifluoromethyl)pyridine-4-carbonitrile
- 5-Bromo-2-trifluoromethyl-isonicotinonitrile
- ACN-S001205
- AK-88339
- ANW-67350
- CTK8C1841
- KB-41923
- RL00309
- SureCN2992371
- 5-bromo-2-(trifluoro methyl)isonicotinonitrile
- SCHEMBL2992371
- DB-095168
- SY261281
- BS-14269
- CS-0128617
- 5-Bromo-2-trifluoromethylisonicotinonitrile
- J-516857
- 1070892-04-4
- MFCD18261445
- AKOS016006671
- F19809
- DTXSID20719900
- MDL： MFCD18261445
- Inchi： 1S/C7H2BrF3N2/c8-5-3-13-6(7(9,10)11)1-4(5)2-12/h1,3H
- InChI Key： XBGQKEABZCTRRT-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C(F)(F)F)C=C1C#N

Computed Properties

Exact Mass: 249.93535g/mol
Monoisotopic Mass: 249.93535g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 232
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 36.7Å²

5-bromo-2-(trifluoromethyl)pyridine-4-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WS088-250mg	5-bromo-2-(trifluoromethyl)pyridine-4-carbonitrile	1070892-04-4	95+%	250mg	2423CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WS088-100mg	5-bromo-2-(trifluoromethyl)pyridine-4-carbonitrile	1070892-04-4	95+%	100mg	1176CNY	2021-05-07
Alichem	A029013408-250mg	5-Bromo-2-(trifluoromethyl)isonicotinonitrile	1070892-04-4	95%	250mg	$950.60	2023-09-04
Alichem	A029013408-1g	5-Bromo-2-(trifluoromethyl)isonicotinonitrile	1070892-04-4	95%	1g	$2750.25	2023-09-04
Apollo Scientific	PC421042-100mg	5-Bromo-2-(trifluoromethyl)isonicotinonitrile	1070892-04-4		100mg	£61.00	2025-02-21
Apollo Scientific	PC421042-250mg	5-Bromo-2-(trifluoromethyl)isonicotinonitrile	1070892-04-4		250mg	£109.00	2025-02-21
Chemenu	CM178304-1g	5-Bromo-2-(trifluoromethyl)isonicotinonitrile	1070892-04-4	95%	1g	$505	2021-08-05
Chemenu	CM178304-250mg	5-Bromo-2-(trifluoromethyl)isonicotinonitrile	1070892-04-4	95%	250mg	$159	2022-06-14
Chemenu	CM178304-1g	5-Bromo-2-(trifluoromethyl)isonicotinonitrile	1070892-04-4	95%	1g	$396	2022-06-14
abcr	AB543532-250 mg	5-Bromo-2-(trifluoromethyl)isonicotinonitrile; .	1070892-04-4		250MG	€370.90	2022-07-28

5-bromo-2-(trifluoromethyl)pyridine-4-carbonitrile Related Literature

1. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
3. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
4. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

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5. An automatic determination of thoria in thoria-urania mixtures

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